Cas no 2364584-59-6 (4-Methoxynicotinaldehyde hydrochloride)

• Product Name: 4-Methoxynicotinaldehyde hydrochloride
• CAS No: 2364584-59-6
• MF: C₇H₈ClNO₂
• MW: 173.596920967102
• MDL: MFCD32631799
• CID: 5078770
• Update Time: 2026-03-01

4-Methoxynicotinaldehyde hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Methoxynicotinaldehyde hydrochloride

• MDL： MFCD32631799
• Inchi： 1S/C7H7NO2.ClH/c1-10-7-2-3-8-4-6(7)5-9;/h2-5H,1H3;1H
• InChI Key： HYXCPXSQRMUSFI-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CN=CC=1C=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Topological Polar Surface Area: 39.2

Additional information on 4-Methoxynicotinaldehyde hydrochloride

Introduction to 4-Methoxynicotinaldehyde Hydrochloride (CAS No. 2364584-59-6)

4-Methoxynicotinaldehyde hydrochloride (CAS No. 2364584-59-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-methoxypyridine-3-carbaldehyde hydrochloride, is a derivative of nicotinaldehyde with a methoxy group substitution at the 4-position. Its unique chemical structure and properties make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceutical agents.

The chemical formula of 4-Methoxynicotinaldehyde hydrochloride is C₇H₈N₂O₂·HCl, and it has a molecular weight of approximately 183.60 g/mol. The compound exists as a white crystalline solid and is highly soluble in water and polar organic solvents such as methanol and ethanol. Its solubility and stability properties are crucial for its applications in both laboratory research and industrial processes.

In recent years, 4-Methoxynicotinaldehyde hydrochloride has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as an intermediate in the synthesis of nicotinic acetylcholine receptor (nAChR) agonists. These receptors are involved in various physiological processes, including neurotransmission, cognitive function, and pain modulation. Research has shown that compounds derived from 4-Methoxynicotinaldehyde hydrochloride can exhibit potent agonist activity at nAChRs, making them promising candidates for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Beyond its use in the development of nAChR agonists, 4-Methoxynicotinaldehyde hydrochloride has also been explored for its potential in cancer research. Studies have demonstrated that certain derivatives of this compound can inhibit the growth of cancer cells by interfering with key signaling pathways involved in cell proliferation and survival. For instance, a recent study published in the Journal of Medicinal Chemistry reported that a novel derivative of 4-Methoxynicotinaldehyde hydrochloride exhibited significant antiproliferative activity against human breast cancer cells, suggesting its potential as a lead compound for further drug development.

The synthetic versatility of 4-Methoxynicotinaldehyde hydrochloride is another factor contributing to its importance in chemical research. The presence of the aldehyde functional group allows for a wide range of chemical transformations, including condensation reactions, reduction reactions, and coupling reactions with other functional groups. These reactions enable the synthesis of complex molecules with diverse biological activities, making 4-Methoxynicotinaldehyde hydrochloride an essential building block in combinatorial chemistry and high-throughput screening efforts.

In addition to its pharmaceutical applications, 4-Methoxynicotinaldehyde hydrochloride has found use in analytical chemistry as a reagent for the detection and quantification of various analytes. Its strong UV absorption properties make it suitable for spectrophotometric analysis, while its reactivity with other functional groups allows for the development of sensitive and selective analytical methods. For example, a study published in Analytical Chemistry described a method using 4-Methoxynicotinaldehyde hydrochloride-based reagents for the rapid detection of trace amounts of metal ions in environmental samples.

The safety profile of 4-Methoxynicotinaldehyde hydrochloride is an important consideration for both researchers and industrial users. While it is generally considered safe when handled properly, appropriate safety measures should be taken to prevent exposure to skin or inhalation. The compound should be stored in a cool, dry place away from incompatible materials to ensure its stability and prevent degradation.

In conclusion, 4-Methoxynicotinaldehyde hydrochloride (CAS No. 2364584-59-6) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique chemical structure, synthetic versatility, and biological activities make it an important molecule for the development of new therapeutic agents and analytical methods. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.